Cas no 61290-98-0 (Benzene, 1,3,5-trimethyl-2,4,6-tris[(2,4,6-tribromophenoxy)methyl]-)

Benzene, 1,3,5-trimethyl-2,4,6-tris[(2,4,6-tribromophenoxy)methyl]- structure
61290-98-0 structure
Product Name:Benzene, 1,3,5-trimethyl-2,4,6-tris[(2,4,6-tribromophenoxy)methyl]-
CAS No:61290-98-0
MF:C30H21Br9O3
MW:1148.62194228172
CID:485646
PubChem ID:71397361
Update Time:2025-04-19

Benzene, 1,3,5-trimethyl-2,4,6-tris[(2,4,6-tribromophenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,3,5-trimethyl-2,4,6-tris[(2,4,6-tribromophenoxy)methyl]-
    • 1,3,5-trimethyl-2,4,6-tris[(2,4,6-tribromophenoxy)methyl]benzene
    • 61290-98-0
    • DTXSID80818867
    • 1,1',1''-[(2,4,6-Trimethylbenzene-1,3,5-triyl)tris(methyleneoxy)]tris(2,4,6-tribromobenzene)
    • Inchi: 1S/C30H21Br9O3/c1-13-19(10-40-28-22(34)4-16(31)5-23(28)35)14(2)21(12-42-30-26(38)8-18(33)9-27(30)39)15(3)20(13)11-41-29-24(36)6-17(32)7-25(29)37/h4-9H,10-12H2,1-3H3
    • InChI Key: YIOGWOILGFKWJB-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=C(C=1OCC1C(C)=C(COC2C(=CC(=CC=2Br)Br)Br)C(C)=C(COC2C(=CC(=CC=2Br)Br)Br)C=1C)Br)Br

Computed Properties

  • Exact Mass: 1139.41383
  • Monoisotopic Mass: 1139.41411g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 9
  • Complexity: 685
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 13.6
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • PSA: 27.69
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